Cas no 2853-69-2 (2,4,7-Pteridinetriamine,6-(2-methylphenyl)-)

• Product Name: 2,4,7-Pteridinetriamine,6-(2-methylphenyl)-
• CAS No: 2853-69-2
• MF: C₁₃H₁₃N₇
• MW: 267.289220571518
• CID: 256042
• PubChem ID: 95122
• Update Time: 2025-04-19

2,4,7-Pteridinetriamine,6-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,7-Pteridinetriamine,6-(2-methylphenyl)-
• 6-(2-methylphenyl)pteridine-2,4,7-triamine
• 2,4,7-Triamino-6-o-tolylpteridine
• 6-(o-Tolyl)-2,4,7-triamino-pteridin
• 6-o-tolyl-pteridine-2,4,7-triamine
• BRN 0554022
• FDA 0283
• NSC19441
• WR 3090
• Wrair-ZB
• 6-ortho-tolylpteridine 2,7 triamine
• CHEMBL1992508
• Pteridine-2,4-7-triamine, 6-(2-methylphenyl)-
• WR-3090
• U7TEV282FU
• 2853-69-2
• TRIAMINO-6-O-TOLYPTERDINE
• SCHEMBL10456495
• 6-(o-tolyl)pteridine-2,4,7-triamine
• DTXSID40182753
• Pteridine, 6-o-tolyl-2,4,7-triamino-
• NCI60_001623
• 2,4,7-Pteridinetriamine, 6-(2-methylphenyl)-
• Q27290809
• 5-26-17-00451 (Beilstein Handbook Reference)
• UNII-U7TEV282FU
• NSC 19441
• Pteridine-2, 6-(2-methylphenyl)-
• PTERIDINE, 2,4,7-TRIAMINO-6-O-TOLYL- (6CI,7CI,8CI)
• NSC-19441

• Inchi： 1S/C13H13N7/c1-6-4-2-3-5-7(6)8-10(14)18-12-9(17-8)11(15)19-13(16)20-12/h2-5H,1H3,(H6,14,15,16,18,19,20)
• InChI Key： GXCOXYQKWSWCGG-UHFFFAOYSA-N
• SMILES： N1C2C(N)=NC(N)=NC=2N=C(C=1C1C=CC=CC=1C)N

Computed Properties

• Exact Mass: 267.12349
• Monoisotopic Mass: 267.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.446
• Boiling Point: 550.7°C at 760 mmHg
• Flash Point: 320.9°C
• Refractive Index: 1.794
• PSA: 129.62
• LogP: 2.88540